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Compound of Interest

Compound Name: 4-Fluorophenyl acetate

Cat. No.: B1330353 Get Quote

Essential Safety and Handling Guide for 4-
Fluorophenyl Acetate
For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of 4-Fluorophenyl acetate, including detailed operational procedures

and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When working with 4-Fluorophenyl acetate, a comprehensive PPE strategy is mandatory to

prevent chemical exposure. The following equipment should be utilized:
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face Safety Goggles

Must be tightly fitting and

conform to EN 166 (EU) or

NIOSH (US) standards to

protect against splashes.[1]

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Always

inspect gloves for integrity

before use and dispose of

them properly after handling.

Body Laboratory Coat

A standard lab coat should be

worn to protect against minor

splashes. For tasks with a

higher risk of exposure, a

chemical-resistant apron is

advised.

Respiratory Fume Hood

All handling of 4-Fluorophenyl

acetate should be conducted

in a well-ventilated laboratory

fume hood to avoid inhalation

of vapors.

Feet Closed-toe Shoes

Shoes should be made of a

material that resists chemical

penetration.

Quantitative Safety and Physical Data
A summary of the key physical and safety data for 4-Fluorophenyl acetate is provided below

for quick reference.
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Property Value

Synonyms
Acetic Acid 4-Fluorophenyl Ester, 1-Acetoxy-4-

fluorobenzene

CAS Number 405-51-6

Molecular Formula C₈H₇FO₂

Molecular Weight 154.14 g/mol

Appearance Colorless to almost colorless clear liquid

Boiling Point 86 °C / 26 mmHg

Hazard Statements H227: Combustible liquid

Precautionary Statements P210, P280, P370+P378, P403+P235, P501

Experimental Protocol: Safe Handling and Operational
Plan
Adherence to a strict, step-by-step operational plan is crucial for minimizing risks associated

with 4-Fluorophenyl acetate.

1. Preparation and Precaution:

Ensure that a calibrated and certified chemical fume hood is used for all operations.

Verify that an emergency eyewash station and safety shower are readily accessible.

Prepare all necessary equipment and reagents before commencing work to minimize

movement and potential for spills.

2. Handling the Chemical:

Wear all required personal protective equipment as detailed in the PPE table.

Ground and bond containers when transferring the liquid to prevent static discharge.

Use only non-sparking tools.
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Avoid contact with skin, eyes, and clothing.

Do not inhale fumes or vapors.

3. In Case of a Spill:

In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, dry sand)

and place it in a sealed container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

4. First Aid Measures:

If on skin: Wash with plenty of soap and water.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1]

If inhaled: Move the person into fresh air.[1]

If swallowed: Rinse mouth with water.[1] In all cases of exposure, seek medical attention if

irritation or other symptoms persist.

Disposal Plan
Proper disposal of 4-Fluorophenyl acetate and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

As a halogenated organic compound, all waste containing 4-Fluorophenyl acetate must be

collected in a designated, clearly labeled hazardous waste container for halogenated

organics.

Do not mix with non-halogenated waste streams.

2. Container Management:
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Use a dedicated, sealed, and properly labeled container for the waste. The label should

include "Hazardous Waste" and the full chemical name.

Store the waste container in a cool, well-ventilated, and designated secondary containment

area.

3. Disposal Procedure:

Dispose of the waste through your institution's Environmental Health and Safety (EHS)

department in accordance with all local, state, and federal regulations.

Do not dispose of 4-Fluorophenyl acetate down the drain or in regular trash.
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Safe Handling and Disposal Workflow for 4-Fluorophenyl Acetate
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Caption: Workflow for the safe handling and disposal of 4-Fluorophenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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